Ethyl 2-(2-hydroxybenzoyl)benzoate
Overview
Description
Ethyl 2-(2-hydroxybenzoyl)benzoate is a chemical compound . It is similar to other compounds such as Diethylamino Hydroxybenzoyl Hexyl Benzoate, which is a stable UVA absorber , and Ethyl benzoate, which is a colorless liquid that is almost insoluble in water, but miscible with most organic solvents .
Synthesis Analysis
The synthesis of similar compounds like Ethyl benzoate involves adding benzoic acid, anhydrous alcohol, modified clay, and a water-carrying agent into a reaction container with a water separator . Another synthesis pathway for the UV filter hexyl 2-(4-diethylamino-2-hydroxybenzoyl)benzoate (DHHB) and its chlorinated by-products has been presented to investigate the transformation behavior and toxicity changes of DHHB during chlorination disinfection treatment .
Molecular Structure Analysis
The molecular formula of Ethyl 2-hydroxybenzoate is C9H10O3, and its molecular weight is 166.17 . The structure of a similar compound, Benzoic acid, 2-(2-hydroxybenzoyl)-, is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The influence of molecular hydrogen bonds on the structure of similar compounds like Diethylamino Hydroxybenzoyl Hexyl Benzoate has been characterized .
Physical And Chemical Properties Analysis
Ethyl 2-hydroxybenzoate is a colorless liquid that is almost insoluble in water, but miscible with most organic solvents . The effects of different hydrogen bond types on the photophysical properties of Diethylamino Hydroxybenzoyl Hexyl Benzoate have been investigated by systematically exploring the changes in the spectral properties of DHHB in protic and aprotic solvents .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-(2-hydroxybenzoyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-2-20-16(19)12-8-4-3-7-11(12)15(18)13-9-5-6-10-14(13)17/h3-10,17H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLQRLJDRKMGXJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1C(=O)C2=CC=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80322232 |
Source
|
| Record name | ethyl 2-(2-hydroxybenzoyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80322232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2-hydroxybenzoyl)benzoate | |
CAS RN |
7494-43-1 |
Source
|
| Record name | NSC400732 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400732 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-(2-hydroxybenzoyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80322232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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